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Compound of Interest

Compound Name: Mitoridine

Cat. No.: B10855564

Mitoridine, an indole alkaloid first isolated from the stem bark of the African plant Rauwolfia
cumminsii, remains a compound of scientific obscurity with no significant body of research
available to detail its pharmacological profile. Despite its identification and chemical
characterization, a comprehensive review of publicly accessible scientific literature reveals a
significant lack of in-depth studies into its mechanism of action, biological effects, and potential
therapeutic applications.

Mitoridine is chemically identified with the CAS number 3911-19-1 and the molecular formula
C20H22N202.[1][2][3] Its existence was first reported in a 1977 publication in the scientific
journal Experientia.[1] However, subsequent research into its specific biological activities
appears to be non-existent in the public domain.

While the genus Rauwolfia is well-known for producing a variety of pharmacologically active
indole alkaloids, such as reserpine which has been used for its antihypertensive properties, no
such data is available for Mitoridine.[4][5][6][7] The broader class of indole alkaloids has been
shown to possess a wide range of biological activities, including anticancer, antibacterial, and
anti-inflammatory effects.[8] However, it is crucial to note that these are general characteristics
of the chemical class and cannot be specifically attributed to Mitoridine without direct
experimental evidence.

Currently, information on Mitoridine is largely confined to listings in chemical supplier catalogs
and databases, which provide basic chemical and physical properties but no biological data.[1]
[2][9][10] There are no published preclinical or clinical studies that would provide the

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b10855564?utm_src=pdf-interest
https://www.benchchem.com/product/b10855564?utm_src=pdf-body
https://www.benchchem.com/product/b10855564?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-N1948/Mitoridine-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/cas/3911-19-1.html
https://www.chembk.com/en/chem/Ajmalan-17-one
https://file.medchemexpress.com/batch_PDF/HY-N1948/Mitoridine-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b10855564?utm_src=pdf-body
https://www.researchgate.net/publication/229832185_Alkaloids_of_Rauwolfia_Species
https://www.ijpsjournal.com/assetsbackoffice/uploads/article/document-20231115134325.pdf
https://scispace.com/papers/the-chemistry-and-pharmacology-of-the-rauwolfia-alkaloids-ceku3uqfw2
https://www.researchgate.net/publication/285569298_Extraction_and_evaluation_of_indole_alkaloids_from_Rauwolfia_serpentina_for_their_antimicrobial_and_antiproliferative_activities
https://pmc.ncbi.nlm.nih.gov/articles/PMC8071433/
https://www.benchchem.com/product/b10855564?utm_src=pdf-body
https://www.benchchem.com/product/b10855564?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-N1948/Mitoridine-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/cas/3911-19-1.html
https://alkaloids.alfa-chemistry.com/product/mitoridine-cas-3911-19-1-376925.html
https://indofinechemical.com/Media/catalogs/2021%20ICC%20-%20Rare%20Organics%20&%20Biochemicals,%20Fluoro%20Organics,%20Lipid%20Research%20Catalog.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

guantitative data, experimental protocols, or insights into signaling pathways necessary to
construct a detailed technical guide as requested.

In conclusion, while Mitoridine is a known chemical entity, it is a poorly studied compound from
a pharmacological perspective. The absence of research into its biological effects means that
its mechanism of action, potential therapeutic uses, and safety profile remain unknown.
Therefore, a comprehensive technical guide with detailed experimental data and pathway
analysis cannot be provided at this time. Further research is required to elucidate the potential
pharmacological significance of this indole alkaloid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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